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Compound of Interest

Compound Name: C.I. Direct blue 75

Cat. No.: B15553033 Get Quote

Application Note & Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction:

C.I. Direct Blue 75, a trisazo class dye, is traditionally utilized in the textile industry for its

dyeing properties.[1] However, its chemical structure and affinity for macromolecules suggest

its potential as a molecular probe in biological research. While direct applications of C.I. Direct
Blue 75 as a fluorescent probe for specific protein aggregates like amyloid fibrils are not

extensively documented in peer-reviewed literature, the analogous dye, C.I. Direct Blue 71, has

demonstrated utility as a sensitive stain for proteins on blotting membranes.[2][3] This suggests

that C.I. Direct Blue 75 may also possess protein-binding capabilities that could be harnessed

for various analytical applications in the life sciences.

This document provides an overview of the known properties of C.I. Direct Blue 75 and

proposes a potential application as a molecular probe for the detection of total protein on

membranes, drawing parallels with the established protocols for Direct Blue 71. Further

research is warranted to explore its fluorescent properties upon binding to specific protein

conformations, such as amyloid fibrils.
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Property Value Reference

C.I. Name C.I. Direct Blue 75 [1]

C.I. Number 34220 [1]

CAS Number 6428-60-0 [1]

Molecular Formula C42H25N7Na4O13S4 [1]

Molecular Weight 1055.91 g/mol [1]

Synonyms
Direct Blue 2GL, Direct Fast

Blue 2GL
[1]

Appearance Dark blue powder [1]

Solubility Soluble in water [1]

Proposed Application: Sensitive Staining of
Proteins on Blotting Membranes
Based on the successful application of C.I. Direct Blue 71 for staining proteins on nitrocellulose

and PVDF membranes, C.I. Direct Blue 75 is proposed as a potential alternative for the

sensitive detection of electroblotted proteins.[2][3] This application is valuable for confirming

protein transfer efficiency before subsequent immunoblotting or for total protein quantification.
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Protein Staining Workflow

Protein Electrophoresis (SDS-PAGE)

Electrotransfer to Membrane (PVDF or Nitrocellulose)

Membrane Equilibration

Staining with C.I. Direct Blue 75 Solution

Rinsing

Visualization and Documentation

Destaining (Optional, for subsequent Immunoblotting)
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Hypothetical Amyloid Detection Pathway

C.I. Direct Blue 75
(Free in solution)

Probe-Amyloid Complex
Binding

Amyloid Fibril
(β-sheet structure)

Enhanced Fluorescence/
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Induces
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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